molecular formula C15H21NO B308763 2-cyclopentyl-N-(4-ethylphenyl)acetamide

2-cyclopentyl-N-(4-ethylphenyl)acetamide

Cat. No.: B308763
M. Wt: 231.33 g/mol
InChI Key: XVUQHKCOZJBZJX-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

2-Cyclopentyl-N-(4-ethylphenyl)acetamide is an acetamide derivative characterized by a cyclopentyl group at the α-position of the acetamide backbone and a 4-ethylphenyl substituent on the nitrogen atom. The compound’s molecular formula is C₁₅H₂₁NO, with a calculated molecular weight of 231.34 g/mol.

Properties

Molecular Formula

C15H21NO

Molecular Weight

231.33 g/mol

IUPAC Name

2-cyclopentyl-N-(4-ethylphenyl)acetamide

InChI

InChI=1S/C15H21NO/c1-2-12-7-9-14(10-8-12)16-15(17)11-13-5-3-4-6-13/h7-10,13H,2-6,11H2,1H3,(H,16,17)

InChI Key

XVUQHKCOZJBZJX-UHFFFAOYSA-N

SMILES

CCC1=CC=C(C=C1)NC(=O)CC2CCCC2

Canonical SMILES

CCC1=CC=C(C=C1)NC(=O)CC2CCCC2

Origin of Product

United States

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Substituent Variations on the Acetamide Backbone

2-Chloro-N-(4-ethylphenyl)acetamide (1i)
  • Structure : Chloro substituent at the α-position.
  • Molecular Weight : 196.5 g/mol.
  • Key Data : Synthesized as an intermediate for antidepressant agents. Exhibits a lower logP (~1.8) due to the electronegative chlorine atom, reducing lipophilicity compared to the cyclopentyl analog.
VUAA1 (N-(4-Ethylphenyl)-2-((4-Ethyl-5-(3-Pyridinyl)-4H-1,2,4-Triazol-3-yl)Thio)Acetamide)
  • Structure : Triazole-thio group at the α-position.
  • Molecular Weight : ~437.6 g/mol.
  • Key Data : Acts as an Orco agonist, activating insect olfactory receptors. The bulky triazole-thio group enhances specificity for ion channel modulation but reduces solubility (logP ≈ 3.5).
  • Activity : Demonstrates the impact of large, heterocyclic substituents on receptor binding .
N-(4-Ethylphenyl)-2-(3-Oxothiomorpholin-2-yl)Acetamide
  • Structure: Thiomorpholinone ring at the α-position.
  • Molecular Weight : 278.37 g/mol.
  • Key Data: Higher hydrogen-bonding capacity (5 acceptors, 2 donors) and polar surface area (48.39 Ų) compared to the cyclopentyl analog, suggesting improved solubility but reduced passive diffusion .

Variations in the N-Aryl Substituent

2-Cyclopentyl-N-(4-Sulfamoylbenzyl)Acetamide
  • Structure : 4-Sulfamoylbenzyl group on nitrogen.
  • Molecular Weight : 296.39 g/mol.
2-(Benzhydrylsulfonyl)-N-(4-Chlorophenyl)Acetamide (4c)
  • Structure : Benzhydrylsulfonyl α-substituent and 4-chlorophenyl on nitrogen.
  • Key Data : Displays stimulant and exploratory effects in mice, highlighting how electron-withdrawing substituents (e.g., Cl, sulfonyl) influence CNS activity .

Research Implications and Limitations

  • Pharmacokinetics : The cyclopentyl group in 2-cyclopentyl-N-(4-ethylphenyl)acetamide likely improves blood-brain barrier penetration compared to polar analogs like 2-chloro or sulfamoyl derivatives .
  • Receptor Specificity : Bulky substituents (e.g., triazole-thio in VUAA1) demonstrate how structural complexity can drive target selectivity, whereas simpler groups (e.g., chloro) may favor metabolic stability .
  • Gaps in Evidence: Direct biological data for 2-cyclopentyl-N-(4-ethylphenyl)acetamide are absent; inferences rely on structural analogs.

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.